Cas no 598298-11-4 (4-chloro-2-(methylsulfonyl)thieno[2,3-d]pyrimidine)

• Product Name: 4-chloro-2-(methylsulfonyl)thieno[2,3-d]pyrimidine
• CAS No: 598298-11-4
• MF: C₇H₅ClN₂O₂S₂
• MW: 248.709797620773
• MDL: MFCD17014891
• CID: 1114677
• PubChem ID: 21988354
• Update Time: 2025-04-20

4-chloro-2-(methylsulfonyl)thieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(methylsulfonyl)thieno[2,3-d]pyrimidine
• 4-chloro-2-(methanesulfonyl)thieno[2,3-d]pyrimidine
• 4-chloro-2-methanesulfonyl-thieno[2,3-d]pyrimidine
• CTK8D4120
• I14-13024
• KB-241198
• PubChem20796
• DB-072704
• CS-0529479
• SRQKJMWBLDCZDR-UHFFFAOYSA-N
• A857624
• DTXSID80621237
• AKOS015902202
• 4-chloro-2-methylsulfonylthieno[2,3-d]pyrimidine
• 4-Chloro-2-methanesulfonyl-thieno[2,3-d]primidine
• SCHEMBL3233311
• 4-CHLORO-2-METHANESULFONYLTHIENO[2,3-D]PYRIMIDINE
• 598298-11-4

• MDL： MFCD17014891
• Inchi： 1S/C7H5ClN2O2S2/c1-14(11,12)7-9-5(8)4-2-3-13-6(4)10-7/h2-3H,1H3
• InChI Key： SRQKJMWBLDCZDR-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CSC2=NC(=N1)S(C)(=O)=O

Computed Properties

• Exact Mass: 247.9480974g/mol
• Monoisotopic Mass: 247.9480974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 96.5Ų

Experimental Properties

• Density: 1.623